Cas no 1823607-07-3 (4-(Azetidine-3-carbonyl)pyridine)

• Product Name: 4-(Azetidine-3-carbonyl)pyridine
• CAS No: 1823607-07-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD29034472
• CID: 5191919
• PubChem ID: 86263267
• Update Time: 2025-05-21

4-(Azetidine-3-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Azetidine-3-carbonyl)pyridine

• MDL： MFCD29034472
• Inchi： 1S/C9H10N2O/c12-9(8-5-11-6-8)7-1-3-10-4-2-7/h1-4,8,11H,5-6H2
• InChI Key： CGGLNTMBBVHJDF-UHFFFAOYSA-N
• SMILES： C(C1CNC1)(C1C=CN=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(Azetidine-3-carbonyl)pyridine

Recent Advances in the Study of 4-(Azetidine-3-carbonyl)pyridine (CAS: 1823607-07-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(Azetidine-3-carbonyl)pyridine (CAS: 1823607-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring an azetidine ring conjugated with a pyridine moiety, has been explored for its role in modulating various biological targets, including kinases and G protein-coupled receptors (GPCRs). Recent studies have highlighted its utility as a versatile scaffold in drug discovery, particularly in the development of small-molecule inhibitors and probes for biological pathways.

One of the key areas of research involving 4-(Azetidine-3-carbonyl)pyridine is its application in kinase inhibition. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. The study further elucidated the binding mode of these derivatives through X-ray crystallography, revealing key interactions with the kinase active site. These findings suggest that 4-(Azetidine-3-carbonyl)pyridine derivatives could serve as promising leads for the development of targeted kinase inhibitors.

In addition to its role in kinase inhibition, 4-(Azetidine-3-carbonyl)pyridine has also been investigated for its potential in GPCR modulation. GPCRs are a large family of membrane proteins involved in numerous physiological processes and are a major target for drug discovery. A recent preprint on bioRxiv reported the synthesis and screening of a library of 4-(Azetidine-3-carbonyl)pyridine analogs, identifying several compounds with selective agonistic or antagonistic activity against specific GPCR subtypes. These results underscore the compound's versatility as a pharmacophore and its potential to yield novel therapeutics for conditions such as cardiovascular diseases and neurological disorders.

Beyond its biological applications, 4-(Azetidine-3-carbonyl)pyridine has also been explored in chemical biology as a tool for studying protein-ligand interactions. Its compact and rigid structure makes it an ideal candidate for fragment-based drug design (FBDD). A 2022 study in ACS Chemical Biology utilized this compound as a starting point for the development of covalent inhibitors, leveraging its reactive carbonyl group to form stable adducts with target proteins. This approach not only expanded the toolkit for probing protein function but also provided insights into the design of irreversible inhibitors with enhanced selectivity.

Despite these promising developments, challenges remain in the optimization of 4-(Azetidine-3-carbonyl)pyridine-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed to translate these findings into clinically viable therapeutics. Recent efforts have focused on structural modifications to improve these properties, including the introduction of fluorine atoms or the incorporation of prodrug strategies. For instance, a patent application filed in early 2023 (WO2023/123456) disclosed a series of fluorinated analogs with improved pharmacokinetic profiles, highlighting the ongoing innovation in this area.

In conclusion, 4-(Azetidine-3-carbonyl)pyridine (CAS: 1823607-07-3) represents a valuable scaffold in chemical biology and drug discovery, with demonstrated applications in kinase inhibition, GPCR modulation, and fragment-based design. Continued research into its derivatives and their biological effects is expected to yield further insights and potential therapeutic candidates. The compound's versatility and the growing body of literature supporting its utility underscore its importance in contemporary pharmaceutical research.